Cas no 304863-71-6 (4-(4-fluorophenyl)phthalazine-1-thiol)

• Product Name: 4-(4-fluorophenyl)phthalazine-1-thiol
• CAS No: 304863-71-6
• MF: C₁₄H₉FN₂S
• MW: 256.298064947128
• MDL: MFCD03960566
• CID: 3106563
• PubChem ID: 2362835
• Update Time: 2025-04-21

4-(4-fluorophenyl)phthalazine-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)phthalazine-1-thiol
• AKOS022429632
• SMR000348506
• G34259
• EN300-08196
• CHEMBL1589123
• AKOS001049479
• Z56844687
• MLS001004932
• HMS2694H14
• C14H9FN2S
• 4-(4-fluorophenyl)-2H-phthalazine-1-thione
• 304863-71-6

• MDL： MFCD03960566
• Inchi： 1S/C14H9FN2S/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(18)17-16-13/h1-8H,(H,17,18)
• InChI Key： UROOFJSALBQDJA-UHFFFAOYSA-N
• SMILES： S=C1C2C=CC=CC=2C(C2C=CC(=CC=2)F)=NN1

Computed Properties

• Exact Mass: 256.04704763Da
• Monoisotopic Mass: 256.04704763Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines